Cas no 570411-03-9 (1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-)
![1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- structure](https://www.kuujia.com/scimg/cas/570411-03-9x500.png)
570411-03-9 structure
Product name:1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-
1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-
- 1-(8-aminooctyl)imidazo[4,5-c]quinolin-4-amine
- GQFYPRWOJHWGIV-UHFFFAOYSA-N
- SCHEMBL3868909
- DTXSID40625039
- 570411-03-9
- 1-(8-aminooctyl)-1H-imidazo[4,5-c]quinolin-4-amine
-
- Inchi: InChI=1S/C18H25N5/c19-11-7-3-1-2-4-8-12-23-13-21-16-17(23)14-9-5-6-10-15(14)22-18(16)20/h5-6,9-10,13H,1-4,7-8,11-12,19H2,(H2,20,22)
- InChI Key: GQFYPRWOJHWGIV-UHFFFAOYSA-N
- SMILES: NC1C2N=CN(CCCCCCCCN)C=2C2=C(C=CC=C2)N=1
Computed Properties
- Exact Mass: 311.21125
- Monoisotopic Mass: 311.21099582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- PSA: 82.75
1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- Related Literature
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Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
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Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
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Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Kevin MacVittie,Jan Halámek,Vladimir Privman,Evgeny Katz Chem. Commun., 2013,49, 6962-6964
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Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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Rou Jun Toh,Zdeněk Sofer,Jan Luxa,David Sedmidubský,Martin Pumera Chem. Commun., 2017,53, 3054-3057
570411-03-9 (1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-) Related Products
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